Cas no 2228661-22-9 (3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid)

• Product Name: 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid
• CAS No: 2228661-22-9
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6536469
• PubChem ID: 165791672
• Update Time: 2025-10-12

3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid
• EN300-1758982
• 2228661-22-9

• Inchi： 1S/C10H11F2NO2/c1-5-2-7(11)9(8(12)3-5)6(4-13)10(14)15/h2-3,6H,4,13H2,1H3,(H,14,15)
• InChI Key： JCLCUWGNGHIYGM-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C(C(=O)O)CN)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid

Introduction to 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid (CAS No. 2228661-22-9)

3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228661-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acids, featuring a unique structural motif that combines a propanoic acid backbone with a substituted aromatic ring. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring, along with a methyl group at the 4 position, imparts distinct electronic and steric properties that make this molecule of considerable interest for drug discovery applications.

The structural features of 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid contribute to its potential biological activity. The fluorine atoms are known to enhance metabolic stability and binding affinity in many pharmacological compounds. Specifically, the electron-withdrawing nature of fluorine can modulate the reactivity and interactions of the molecule with biological targets. The aromatic ring system provides a scaffold for further functionalization, allowing for the development of derivatives with tailored properties. This combination of structural elements makes it a valuable candidate for exploring novel therapeutic interventions.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can significantly alter the pharmacological properties of molecules, often leading to increased potency and selectivity. The compound 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid is no exception, and its unique structure suggests potential applications in the development of small-molecule drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, simple yet potent scaffolds are often used as starting points for medicinal chemistry campaigns. The presence of both an amino group and a carboxylic acid group in 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid allows for further derivatization through amide bond formation or other coupling reactions. This flexibility makes it an attractive candidate for generating libraries of compounds for high-throughput screening.

Recent advances in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of such compounds. By employing techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid will interact with biological targets at the atomic level. These insights can guide the design of more effective derivatives and accelerate the drug discovery process.

The synthesis of 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid presents both challenges and opportunities. The introduction of fluorine atoms into an aromatic ring typically requires specialized synthetic methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it more feasible to incorporate fluorine into complex molecular structures. These advancements have opened up new possibilities for accessing novel pharmacophores like those found in this compound.

From a biological perspective, 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid has shown promise in preliminary studies as a modulator of enzyme activity. Enzymes are critical targets in many therapeutic areas, and small molecules that can regulate their function hold great therapeutic potential. The unique structural features of this compound may allow it to interact with specific enzyme active sites or allosteric regions, leading to altered enzymatic activity. Such interactions could be exploited to develop drugs for conditions ranging from metabolic disorders to inflammatory diseases.

The role of fluorinated compounds in anticancer therapy is particularly noteworthy. Many successful anticancer agents contain fluorine atoms that enhance their efficacy by improving solubility or binding affinity. For instance, fluorouracil remains a cornerstone in chemotherapy due to its ability to interfere with DNA synthesis in cancer cells. The structural similarity between 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid and some known anticancer agents suggests that it may share similar mechanisms of action or could be further optimized for enhanced therapeutic effects.

In conclusion, 3-amino-2-(2,6-difluoro-4-methylphenyl)propanoic acid (CAS No. 2228661-22-9) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including fluorine substitution on an aromatic ring and functional groups suitable for further derivatization, make it a valuable asset in drug discovery efforts. As our understanding of molecular interactions continues to evolve through computational methods and experimental studies, compounds like this one will play an increasingly important role in developing new treatments for various diseases.